molecular formula C20H21N5O2 B3016816 4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide CAS No. 2034311-60-7

4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

Cat. No. B3016816
CAS RN: 2034311-60-7
M. Wt: 363.421
InChI Key: SUBLNWGABDQPBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
BenchChem offers high-quality 4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized a series of derivatives that share structural similarities with the specified compound, investigating their potential as anticancer and anti-inflammatory agents. One study detailed the synthesis of novel pyrazolopyrimidines derivatives, showcasing their cytotoxic and 5-lipoxygenase inhibition activities, which could be relevant for the development of new therapeutic agents (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

Another area of research involves the synthesis of new pyrazolopyridines derivatives, with studies examining their antioxidant, antitumor, and antimicrobial activities. For instance, one study conducted microwave-assisted synthesis of pyrazolopyridines, evaluating their efficacy in these biological contexts (El‐Borai et al., 2013).

Drug Delivery Applications

There's also interest in utilizing structurally complex derivatives for drug delivery mechanisms. A notable study explored the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage, highlighting a novel approach to drug delivery systems that could enhance the solubility and effectiveness of therapeutic compounds (Mattsson et al., 2010).

Heterocyclic Compound Synthesis

The chemical backbone of "4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide" is conducive to the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for developing new pharmaceuticals. Studies have focused on the synthesis of various heterocyclic derivatives, investigating their structural and functional properties for potential applications in drug development (Bacchi et al., 2005).

properties

IUPAC Name

4-phenyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]oxane-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N5O2/c26-19(20(8-11-27-12-9-20)16-5-2-1-3-6-16)22-13-17-15-25(24-23-17)18-7-4-10-21-14-18/h1-7,10,14-15H,8-9,11-13H2,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SUBLNWGABDQPBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1(C2=CC=CC=C2)C(=O)NCC3=CN(N=N3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-phenyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.